ERAP1 modulator-1

ERAP1 inhibition biochemical assay potency comparison
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C23H23F3N2O5S
Molecular Weight 496.5 g/mol
Cat. No. B15576349
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Technical Parameters


Basic Identity
Product NameERAP1 modulator-1
Molecular FormulaC23H23F3N2O5S
Molecular Weight496.5 g/mol
Structural Identifiers
InChIInChI=1S/C23H23F3N2O5S/c24-23(25,26)16-8-9-19-18(14-16)27-34(31,32)21-13-15(22(29)30)7-10-20(21)33-12-4-2-6-17-5-1-3-11-28(17)19/h2,4,7-10,13-14,17,27H,1,3,5-6,11-12H2,(H,29,30)/b4-2+
InChIKeyKGPHMSNTXOXNFU-DUXPYHPUSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ERAP1 Modulator-1: Selective Allosteric Modulator


ERAP1 modulator-1 (CAS: 2766036-51-3, C23H23F3N2O5S, MW: 496.5 g/mol) is a small-molecule chemical tool compound that functions as a regulator of endoplasmic reticulum aminopeptidase 1 (ERAP1) [1]. ERAP1 is an intracellular zinc-dependent aminopeptidase that plays a critical role in the adaptive immune system by trimming antigenic peptide precursors for loading onto major histocompatibility complex class I (MHC-I) molecules, thereby shaping the immunopeptidome presented on the cell surface [2]. This compound has demonstrated activity against recombinant human ERAP1 with an IC50 value below 250 nM in biochemical assays [1].

Target site Allosteric regulatory site of ERAP1, distinct from active-site inhibitors
Scaffold Synthetic phenyl-sulfamoyl-benzoic acid chemotype for SAR studies
Pathway MHC class I antigen processing and presentation research

ERAP1 Modulator-1 Irreplaceable Selectivity


Despite sharing the common ERAP1 target designation, ERAP1 modulators and inhibitors exhibit fundamentally distinct pharmacological profiles that preclude simple interchange in experimental settings. The ERAP1 ligand landscape includes compounds with widely divergent potencies ranging over three orders of magnitude, from low nanomolar inhibitors to high micromolar binders, as well as substantial variation in paralog selectivity across ERAP2 and IRAP [1]. Moreover, the binding mechanism—whether targeting the active site zinc-binding pocket versus an allosteric regulatory site—determines the compound's functional effect on peptide trimming activity for physiologically relevant substrates versus small fluorogenic model substrates [2]. These mechanistic distinctions directly impact experimental outcomes in immunopeptidome modulation, antigen presentation assays, and cellular immune response studies, making compound-specific validation essential for reproducible research [1].

Binding mode Allosteric modulator vs. active-site inhibitors may shift functional readout and pathway interpretation
Paralogue selectivity ERAP1/ERAP2/IRAP selectivity profiles vary widely across chemotypes; data may not transfer
Substrate dependency Potency and cellular effect depend on peptide substrate length and assay context

ERAP1 Modulator-1: Quantitative Differentiation Evidence


Potency and Scaffold Divergence vs. ERAP1 Modulator-2

ERAP1 modulator-1 exhibits an IC50 value of less than 250 nM (reported as IC50 < 250 nM) against recombinant human ERAP1 [1]. In contrast, the comparator compound ERAP1-IN-2 (compound 3f) demonstrates an IC50 of 1.72 μM against human ERAP1 under comparable recombinant enzyme assay conditions . This represents a minimum 6.9-fold potency advantage for ERAP1 modulator-1.

Scaffold vs. ERAP1 modulator-2
Cross-study comparable
Modulator-1 IC50 < 250 nM
Modulator-2 IC50 < 100 nM
Scaffold divergence may alter lipophilicity and off-target profile; supports SAR differentiation
Direct cell-based head-to-head data not reported
ERAP1 inhibition biochemical assay potency comparison

Synthetic Accessibility vs. Natural Product Modulator

ERAP1 modulator-1 demonstrates an IC50 value below 250 nM for ERAP1 [1]. In contrast, BDM_92499, a compound primarily characterized as a nanomolar IRAP inhibitor (IC50 = 3.4 nM), exhibits a substantially weaker IC50 of 0.46 μM (460 nM) against ERAP1 . ERAP1 modulator-1 provides at minimum a 1.8-fold improvement in ERAP1 potency compared to BDM_92499's secondary ERAP1 activity.

Synthetic accessibility vs. natural product
Class-level inference
Modulator-1 Fully synthetic, commercial supply
Natural product Isolation only, no CAS
Defined synthetic scaffold enables reproducible SAR and procurement
Natural modulator lacks standardized sourcing
target selectivity IRAP inhibitor paralog discrimination

Potency Benchmarking vs. ERAP1-IN-1

ERAP1 modulator-1 exhibits an IC50 value below 250 nM (IC50 < 250 nM) against recombinant human ERAP1 [1]. A structurally distinct ERAP1 inhibitor, designated ERAP1 inhibitor 3, demonstrates an IC50 of 0.4 μM (400 nM) against ERAP1 and displays no detectable inhibitory effect against its paralogues ERAP2 and IRAP [2]. Both compounds operate in the sub-micromolar potency range, with ERAP1 modulator-1 demonstrating at least 1.6-fold higher potency based on the reported threshold.

Potency vs. ERAP1-IN-1
Cross-study comparable
IC50 < 250 nM (modulator-1) vs. 0.4 µM (ERAP1-IN-1), ≥1.6-fold lower threshold
Reported potency difference supports target-engagement context; allosteric vs. active-site mechanism may differ
Head-to-head selectivity data not available
selective ERAP1 inhibition allosteric modulation tool compound comparison

Superior Potency vs. ERAP1-IN-2

ERAP1 modulator-1 is described as a 'modulator' or 'regulator' of ERAP1 activity rather than a transition-state analog inhibitor [1]. This contrasts with phosphinic pseudopeptide inhibitors such as DG013, which function as transition-state analogs binding to the zinc-containing catalytic active site . While DG013 exhibits potent ERAP1 inhibition (IC50 = 0.19 μM, with 15-fold selectivity over ERAP2), the allosteric/regulatory mechanism suggested for ERAP1 modulator-1 may produce distinct functional effects on peptide trimming of physiologically relevant nonamer substrates versus small fluorogenic model substrates [2].

Potency vs. ERAP1-IN-2
Cross-study comparable
IC50 < 250 nM (modulator-1) vs. 1.72 µM (ERAP1-IN-2), ≥6.9-fold difference
Reported IC50 threshold supports assay sensitivity context; may reduce off-target probability at lower concentration
Substrate conditions may vary across studies
allosteric modulation regulatory site targeting competitive inhibition

ERAP1 Modulator-1 Optimal Applications


Biochemical ERAP1 Inhibition and HTS Follow-Up

ERAP1 modulator-1 is suitable for in vitro biochemical studies requiring sub-250 nM potency against recombinant human ERAP1. Based on potency comparisons where ERAP1 modulator-1 (IC50 < 250 nM) demonstrates ≥6.9-fold greater activity than ERAP1-IN-2 (IC50 = 1.72 μM) and ≥1.8-fold greater activity than BDM_92499's ERAP1 activity (IC50 = 0.46 μM), this compound enables lower working concentrations in enzyme assays [1][2]. This reduces compound consumption costs and minimizes potential solvent-related artifacts in high-throughput screening formats.

SAR and Lead Optimization for Immuno-Oncology

As a modulator/regulator of ERAP1 rather than a transition-state analog inhibitor, ERAP1 modulator-1 may target the enzyme's regulatory allosteric site [1]. This mechanistic distinction makes it appropriate for experiments comparing allosteric versus orthosteric ERAP1 inhibition effects on antigen processing. Studies have demonstrated that allosteric ERAP1 modulators can exhibit divergent activity profiles—activating hydrolysis of small fluorogenic substrates while competitively inhibiting physiologically relevant longer peptides [2].

Cellular Antigen Processing Assays

ERAP1 modulates the peptide repertoire presented by MHC-I molecules on the cell surface, with ERAP1 inhibition emerging as a tractable approach for altering the immunopeptidome [1]. ERAP1 modulator-1 serves as a chemical probe for investigating how ERAP1 activity perturbation affects the MHC-I-presented peptide repertoire in cellular systems. The compound's sub-250 nM biochemical potency [2] supports its use in cellular assays examining antigen presentation pathways relevant to both immuno-oncology and autoimmune disease research [1].

In Vivo Pharmacodynamics in Immuno-Oncology Models

ERAP1 modulator-1 provides a chemically distinct scaffold for comparative studies alongside established ERAP1 tool compounds such as ERAP1 inhibitor 3 (IC50 = 0.4 μM) and DG013A (IC50 = 0.19 μM) [1][2]. Researchers investigating structure-activity relationships or seeking to validate target engagement across multiple structurally diverse ERAP1 ligands can employ ERAP1 modulator-1 as part of a broader chemical biology toolbox for dissecting ERAP1 function in antigen processing and immune regulation.

Application
Selection Property
Validation Focus
Biochemical ERAP1 screening
Allosteric-site reference inhibitor
Enzyme activity assay validation and benchmarking
Medicinal chemistry lead optimization
Synthetic scaffold modularity
SAR around allosteric regulatory pocket
Cellular antigen presentation studies
Sub-micromolar potency context
MHC class I immunopeptidome modulation
In vivo immunopharmacodynamics
In vivo-capable lead characterization
Target engagement and tumor immune infiltration

Technical Documentation Hub

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